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Abstract

This technical guide provides a comprehensive overview of 1-Acetylpiperidine, a versatile N-
acylpiperidine derivative. It details the compound's fundamental chemical and physical
properties, common synthesis protocols, spectroscopic data, and key applications in
pharmaceutical and chemical research. All quantitative data is presented in structured tables
for clarity, and detailed experimental methodologies are provided. This document serves as a
critical resource for professionals engaged in organic synthesis and drug discovery.

Introduction

1-Acetylpiperidine, also known as N-acetylpiperidine, is an organic compound featuring a
piperidine ring where the hydrogen atom on the nitrogen is substituted with an acetyl group.[1]
[2] This structure combines the characteristics of both a piperidine ring and an acetyl functional
group, rendering it a valuable intermediate in various synthetic processes.[3] Its IUPAC name is
1-(piperidin-1-yl)ethan-1-one.[1] The compound is typically a colorless to pale yellow liquid with
a distinct odor.[4] This guide explores the core technical aspects of 1-Acetylpiperidine for
research and development applications.

Chemical and Physical Properties
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The molecular structure of 1-Acetylpiperidine confers a balance of hydrophilic and lipophilic
properties.[3] It is soluble in organic solvents like ethanol and ether, with limited solubility in
water.[4] A summary of its key properties is presented below.

Property Value Source
Molecular Formula C7H13NO [L1[3151[61[7]
Molecular Weight 127.18 g/mol [11[31[5]
IUPAC Name 1-piperidin-1-ylethanone [1][3]

CAS Registry Number 618-42-8 [L1[31[61[7]
Synonyms l:i;z:(:i):jlziperidine, Acetyl BI617]
Appearance Colorless to pale yellow liquid [4]

Synthesis of 1-Acetylpiperidine

The most common method for synthesizing 1-Acetylpiperidine is through the acetylation of
piperidine.[3] This reaction typically involves treating piperidine with an acetylating agent such
as acetic anhydride or acetyl chloride.[3]
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Caption: Synthesis workflow for 1-Acetylpiperidine.

Experimental Protocol: Acetylation of Piperidine

This protocol describes a standard laboratory procedure for the synthesis of 1-

Acetylpiperidine.

Materials:

Piperidine

Acetic anhydride

Base (e.g., pyridine or triethylamine)

Dichloromethane (DCM) or other suitable solvent

Standard laboratory glassware for reflux and extraction
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» Magnetic stirrer and heating mantle

Procedure:

 In a round-bottom flask, dissolve piperidine in the chosen solvent.
e Add a base, such as pyridine or triethylamine, to the solution.[3]

» Slowly add acetic anhydride to the mixture while stirring. An exothermic reaction may occur,
so controlled addition is crucial.

e Once the addition is complete, heat the mixture to reflux and maintain for a specified period
to ensure the reaction goes to completion.[3]

 After cooling to room temperature, the reaction mixture is typically washed with water and a
mild acid to remove unreacted starting materials and the base.

e The organic layer is then separated, dried over an anhydrous salt (e.g., sodium sulfate), and
the solvent is removed under reduced pressure to yield the crude product.

 Further purification can be achieved through distillation or chromatography if required.

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of 1-Acetylpiperidine.

Spectroscopic Data Observation

Molecular ion peak at m/z = 127.[3]
M Spect try (MS) Characteristic fragmentation includes the loss of
ass Spectrometr
P Y the acetyl group, resulting in a fragment at m/z =

85.[3]

A prominent carbonyl (C=0) stretching vibration
Infrared Spectroscopy (IR) is observed at approximately 1650 cm~1, which

is characteristic of an amide.[3]

Applications in Research and Development
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1-Acetylpiperidine serves as a crucial building block in the synthesis of more complex
molecules.[3]
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Caption: Logical relationships of 1-Acetylpiperidine.

e Pharmaceuticals: It is utilized in the synthesis of various pharmaceutical compounds,
including those targeting neurological disorders.[3]

» Chemical Research: It acts as a versatile starting material for producing more complex
organic molecules like benzopyranones and pyrimidoisoquinolinones.[2][3]

o Material Science: Its derivatives are explored for potential use in the development of new
polymers and other materials.[3]

Safety and Handling

When working with 1-Acetylpiperidine, it is essential to adhere to standard laboratory safety
protocols.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[3]

o Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.[3]
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» Follow proper disposal procedures in accordance with local regulations.[3]

Conclusion

1-Acetylpiperidine is a fundamental chemical intermediate with a well-characterized profile
and a broad range of applications, particularly in the fields of medicinal chemistry and organic
synthesis. Its straightforward synthesis and versatile reactivity make it an invaluable tool for
researchers and drug development professionals. This guide has provided the core technical
information required for its effective and safe utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Acetylpiperidine | C7H13NO | CID 12058 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 1-ACETYLPIPERIDINE | 618-42-8 [chemicalbook.com]

o 3. Buy 1-Acetylpiperidine | 618-42-8 [smolecule.com]

e 4. CAS 618-42-8: 1-Acetylpiperidine | CymitQuimica [cymitquimica.com]

e 5. scbt.com [scbt.com]

e 6. Piperidine, 1-acetyl- [webbook.nist.gov]

e 7. Piperidine, 1-acetyl- [webbook.nist.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Acetylpiperidine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204225#1-acetylpiperidine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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